Cas no 4619-68-5 (PHENOL, 2-BROMO-, FORMATE)
PHENOL, 2-BROMO-, FORMATE structure
Product Name:PHENOL, 2-BROMO-, FORMATE
CAS No:4619-68-5
MF:C7H5BrO2
MW:201.017401456833
CID:3483492
PubChem ID:13778341
Update Time:2025-04-21
PHENOL, 2-BROMO-, FORMATE Chemical and Physical Properties
Names and Identifiers
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- PHENOL, 2-BROMO-, FORMATE
- SCHEMBL1191551
- DTXSID601310527
- Phenol, 2-bromo-, 1-formate
- 4619-68-5
-
- Inchi: 1S/C7H5BrO2/c8-6-3-1-2-4-7(6)10-5-9/h1-5H
- InChI Key: XLDINQIAJJIHLB-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1OC=O
Computed Properties
- Exact Mass: 199.94729Da
- Monoisotopic Mass: 199.94729Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26.3Ų
PHENOL, 2-BROMO-, FORMATE Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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